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Compound of Interest

Compound Name: 5-Bromodecane

Cat. No.: B14545004

For immediate release: This document provides essential safety and logistical information for
the proper disposal of 5-Bromodecane, ensuring the safety of laboratory personnel and
compliance with environmental regulations. The following procedures are intended for
researchers, scientists, and drug development professionals. Correct handling and disposal of
chemical waste are paramount to a safe laboratory environment. 5-Bromodecane, as a
halogenated organic compound, requires careful management to mitigate potential hazards.

Hazard Identification and Safety Precautions

Before handling 5-Bromodecane, it is crucial to be aware of its associated hazards.
Halogenated hydrocarbons can be harmful if inhaled, ingested, or absorbed through the skin
and may cause irritation to the skin and eyes.[1][2] It is essential to handle this chemical in a
well-ventilated area, preferably within a chemical fume hood, and to wear appropriate personal
protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
coat.[2][3]

Step-by-Step Disposal Protocol

The proper disposal of 5-Bromodecane must be conducted in a manner that prevents
environmental contamination and adheres to local, regional, and national regulations.[4]

e Segregation: Never mix 5-Bromodecane waste with non-halogenated organic waste.[5][6]
Keeping these waste streams separate is critical for proper disposal and can significantly
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reduce disposal costs.[5] Also, do not mix it with other hazardous waste categories like
acids, bases, or strong oxidizing agents.[6][7]

o Container Selection: Use a designated, leak-proof, and chemically compatible container for
collecting 5-Bromodecane waste.[5] The container must be in good condition and have a
secure, tight-fitting lid.[5]

e Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name, "5-Bromodecane."[4][5] The label should also include the approximate concentration
and accumulation start date.

e Accumulation: Store the waste container in a designated satellite accumulation area that is a
cool, well-ventilated location away from direct sunlight, heat, or ignition sources.[5] Ensure
the container is stored in secondary containment to prevent spills.[5] Do not overfill the
container; leave at least 5% headspace to allow for thermal expansion.[5]

o Disposal Request: Once the container is full or the accumulation time limit is reached (as per
your institution's policy), arrange for a pickup from your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal company.[5]

Spill and Emergency Procedures

In the event of a spill, evacuate the area if necessary and ensure proper ventilation.[5] Use an
inert absorbent material, such as vermiculite or sand, to contain and absorb the spill.[5] Collect
the absorbed material into a sealed, labeled container for hazardous waste disposal.[5] If skin
or eye contact occurs, flush the affected area with copious amounts of water for at least 15
minutes and seek immediate medical attention.[2][7]

Quantitative Data Summary

While specific data for 5-Bromodecane is not readily available, the following table includes
data for the closely related compound, 1-Bromodecane, which can be used as a reference for
safe handling and storage.
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Property Value Source
Molecular Formula C1oH21Br [8]
Molecular Weight 221.18 g/mol [819]
N , 238 °C/ 460.4 °F @ 760
Boiling Point [1]
mmHg

Flash Point 94 °C/201.2 °F [1][9]
Specific Gravity 1.060 [1]

Experimental Protocols

The disposal procedures outlined above are operational protocols and do not involve
experimental methodologies. Adherence to these standardized procedures is crucial for safety
and compliance.

Disposal Workflow Visualization

The following diagram illustrates the standard workflow for the safe disposal of 5-
Bromodecane waste from a laboratory setting.
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Waste Generation & Collection

Generate 5-Bromodecane Waste

;

Segregate as Halogenated Waste

;

Select Leak-Proof, Compatible Container

;

Label Container with 'Hazardous Waste' & Chemical Name

Accumulatign & Storage Disposal & Emergency
Accumulate Waste in Designated Area Spill Occurs
Store in Secondary Containment Contain & Absorb Spill
Monitor Fill Level (<95%) & Accumulation Time Collect Spill Debris as Hazardous Waste

Container Full or Time Limit Reached

Request Pickup by EHS or Licensed Contractor

Click to download full resolution via product page

Workflow for the safe disposal of 5-Bromodecane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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